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Compound of Interest

Compound Name: Diethanolamine borate

Cat. No.: B14165425 Get Quote

Diethanolamine Borate: A Technical Overview
For Researchers, Scientists, and Drug Development Professionals

Abstract
Diethanolamine borate, a versatile chemical compound, holds significance across various

industrial and research applications. This document provides a concise technical overview of its

core properties, including its molecular characteristics and a detailed protocol for its synthesis.

The information is intended to serve as a foundational resource for professionals engaged in

chemical research and development.

Molecular and Chemical Properties
Diethanolamine borate is the product of the reaction between diethanolamine and boric acid.

[1] Its fundamental chemical and molecular properties are summarized in the table below,

providing a quantitative snapshot of this compound.
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Property Value Reference

Molecular Formula C4H14BNO5 [2]

Molecular Weight 166.97 g/mol [1]

Exact Mass 167.0965027 u [2]

Hydrogen Bond Donor Count 6 [2]

Hydrogen Bond Acceptor

Count
6 [2]

Rotatable Bond Count 4 [2]

Heavy Atom Count 11 [2]

Complexity 36.9 [2]

Synthesis of Diethanolamine Borate
The synthesis of diethanolamine borate can be achieved through the direct reaction of

diethanolamine and boric acid. A typical laboratory-scale procedure is detailed below.

Experimental Protocol
Materials:

Diethanolamine (105 parts by weight)

Boric Acid (62 parts by weight)

Procedure:

Combine stoichiometric proportions of diethanolamine (105 parts by weight) and boric acid

(62 parts by weight) in a suitable reaction vessel.

Gradually heat the mixture to a temperature of 230°C.

During the heating process, water is released in the form of steam, which may also entrain a

small fraction of diethanolamine. Approximately 38 parts by weight of water will be released.
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Continue heating until the reaction is complete, which is indicated by the cessation of steam

evolution.

The resulting product is a highly hygroscopic, transparent, vitreous mass. The yield of

diethanolamine borate is nearly theoretical with respect to the initial amount of boric acid.

[3]

Visualized Chemical Pathways
Chemical Reaction Pathway
The formation of diethanolamine borate from its precursors, diethanolamine and boric acid, is

a straightforward condensation reaction. The following diagram illustrates this chemical

transformation.

Figure 1: Formation of Diethanolamine Borate
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Figure 1: Formation of Diethanolamine Borate

Experimental Workflow
The synthesis protocol described can be visualized as a clear, sequential workflow. This

diagram outlines the key steps from starting materials to the final product.
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Figure 2: Synthesis Workflow
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Figure 2: Synthesis Workflow

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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